ethyl 4-{[2-(ethoxycarbonyl)-2-ethylbutanoyl]amino}benzoate

• IUPAC Name: ethyl 4-[(2-ethoxycarbonyl-2-ethylbutanoyl)amino]benzoate
• InChI: InChI=1S/C18H25NO5/c1-5-18(6-2,17(22)24-8-4)16(21)19-14-11-9-13(10-12-14)15(20)23-7-3/h9-12H,5-8H2,1-4H3,(H,19,21)
• InChI Key: PVGZESCZNCLQMN-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C(=O)NC1=CC=C(C=C1)C(=O)OCC)C(=O)OCC
• Molecular Formula: C18H25NO5
• Molecular Weight: 335.4 g/mol

Description

Ethyl 4-{[2-(ethoxycarbonyl)-2-ethylbutanoyl]amino}benzoate is a useful research compound. Its molecular formula is C18H25NO5 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 335.17327290 g/mol and the complexity rating of the compound is 437. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Orthogonally Protected Amino Acids for Edeine Analogs : Research has shown the synthesis of orthogonally protected amino acids useful for edeine analogs, indicating the utility of ethyl 4-{[2-(ethoxycarbonyl)-2-ethylbutanoyl]amino}benzoate in the preparation of biologically active compounds (Czajgucki, Sowiński, & Andruszkiewicz, 2003).

• α-Alkylation and Synthesis of Enantiomerically Pure Derivatives : The compound's derivatives have been alkylated, showing methods for preparing enantiomerically pure 3-aminobutanoic acid derivatives, which are crucial in drug development and synthesis of chiral molecules (Seebach & Estermann, 1987).

• Reactions with Acyl Derivatives for Various Organic Syntheses : Its acyl derivatives have been shown to undergo reactions that produce a variety of organic compounds, demonstrating the flexibility of this compound in organic synthesis (Kato & Kimura, 1977).

Applications in Material Science

• Anti-Juvenile Hormone Agents : A novel application in the field of bioscience involves the preparation of compounds acting as anti-juvenile hormone agents, indicating potential for use in pest control and insect growth regulation (Ishiguro et al., 2003).

• Optical Nonlinear Properties : The synthesis of Schiff base compounds from ethyl-4-amino benzoate has been studied for their nonlinear optical properties, showcasing the potential of derivatives in the development of optical materials (Abdullmajed et al., 2021).

• Photoinitiators for UV-curable Coatings : Copolymeric systems derived from the compound have been explored as photoinitiators for ultraviolet-curable pigmented coatings, highlighting its application in the development of advanced materials and coatings (Angiolini et al., 1997).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Without more information, it’s difficult to speculate on this.

Safety and Hazards

As with any chemical compound, handling “ethyl 4-{[2-(ethoxycarbonyl)-2-ethylbutanoyl]amino}benzoate” would require appropriate safety precautions. This might include wearing gloves and eye protection, and working in a well-ventilated area.

Future Directions

The future research directions for this compound could be numerous, depending on its properties and potential applications. These might include exploring its use in pharmaceuticals, as a flavoring agent, or in the manufacture of polymers.